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Compound of Interest

Compound Name: 2,4,5-Trichloropyrimidine

Cat. No.: B044654 Get Quote

An In-depth Technical Guide to the Physical
Properties of 2,4,5-Trichloropyrimidine
This technical guide provides a comprehensive overview of the physical properties of 2,4,5-
trichloropyrimidine, a pivotal intermediate in the synthesis of various pharmaceuticals and

agrochemicals.[1][2][3] This document is intended for researchers, scientists, and drug

development professionals, offering detailed data, experimental methodologies, and a visual

representation of its synthesis pathway.

Physical and Chemical Properties
2,4,5-Trichloropyrimidine is a halogenated pyrimidine derivative with the chemical formula

C₄HCl₃N₂.[1] Its structure, featuring three chlorine atoms on the pyrimidine ring, imparts

significant reactivity, making it a valuable building block in organic synthesis.[1] It is utilized in

the production of potent and selective anaplastic lymphoma kinase (ALK-5) inhibitors for anti-

tumor treatments and in the manufacture of EGFR inhibitors.[2]

The physical state of 2,4,5-trichloropyrimidine is reported with some variation in the literature.

It has been described as a colorless to pale yellow or light orange clear liquid.[1][4] However, at

least one source characterizes it as a colorless to yellow crystalline solid with a melting point of

62-64°C.[3] This discrepancy may be attributable to the purity of the substance or the presence

of isomers. For the purposes of this guide, we will consider the properties reported by the
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majority of chemical suppliers, which indicate a liquid state at room temperature. The

compound is not miscible or is difficult to mix with water.[5]

Table 1: Physical Properties of 2,4,5-Trichloropyrimidine

Physical Property Value Conditions

Melting Point
No data available (liquid at

room temp.) / 62-64°C[3]

Boiling Point 258.5°C 760 mmHg

96°C[1][4] 12 mmHg

84°C[6][7][8] 1.0 mmHg

Density 1.6001 g/mL[5][9][10] 25°C

1.61 g/mL[1][4] 20°C

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of this specific

compound are not extensively published. However, standard laboratory procedures for

determining melting point, boiling point, and density are applicable.

2.1. Determination of Melting Point

Should the compound be in a solid form, the melting point can be determined using a standard

melting point apparatus.

Apparatus: Capillary tube melting point apparatus.

Procedure:

A small, dry sample of the crystalline compound is packed into a capillary tube.

The tube is placed in the heating block of the apparatus.

The sample is heated at a controlled rate.
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The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.

2.2. Determination of Boiling Point

The boiling point can be determined by distillation at atmospheric or reduced pressure.

Apparatus: Distillation apparatus, including a boiling flask, condenser, and receiving flask;

thermometer; heating mantle; vacuum source (for reduced pressure).

Procedure:

The liquid sample is placed in the boiling flask with boiling chips.

The apparatus is assembled for distillation.

The sample is heated until it boils, and the vapor temperature is recorded. This

temperature remains constant during the distillation of a pure substance and is recorded

as the boiling point.

For vacuum distillation, the pressure is reduced to the desired level before heating.

2.3. Determination of Density

The density of the liquid can be determined using a pycnometer or a density meter.

Apparatus: Pycnometer (a flask with a specific volume) or an oscillating U-tube density

meter; analytical balance.

Procedure (using a pycnometer):

The empty pycnometer is weighed.

It is then filled with the liquid sample, ensuring no air bubbles are present, and weighed

again.

The volume of the pycnometer is known or can be calibrated with a liquid of known density

(e.g., water).
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The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Synthesis of 2,4,5-Trichloropyrimidine
A common synthetic route to 2,4,5-trichloropyrimidine starts from 5-chlorouracil.[2][5] The

process involves chlorination using agents like phosphorus pentachloride (PCl₅) in phosphorus

oxychloride (POCl₃) or thionyl chloride (SOCl₂).[2][11][12]

3.1. Example Synthetic Protocol from 5-Chlorouracil

The following is a general procedure based on published methods.[2][5][11][12]

Reactants:

5-chlorouracil

Phosphorus pentachloride (PCl₅) and phosphorus oxychloride (POCl₃) OR Thionyl

chloride (SOCl₂)

Dichloroethane (solvent, if using thionyl chloride)

Procedure using PCl₅ and POCl₃:

5-chlorouracil is dissolved in phosphorus oxychloride.[5]

Phosphorus pentachloride is added to the mixture.[5]

The reaction mixture is heated to reflux and maintained overnight.[5]

After completion, the mixture is cooled, and the excess phosphorus oxychloride is

removed under reduced pressure.[5]

The residue is carefully quenched with crushed ice and partitioned between water and a

suitable organic solvent (e.g., dichloromethane).[5]

The organic layer is separated, dried, and concentrated to yield the crude product, which

can be further purified by distillation.
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Procedure using Thionyl Chloride:

5-chlorouracil and thionyl chloride are added to dichloroethane as a solvent.[11][12]

The mixture undergoes a heat insulation reflux reaction.[11][12]

Upon completion, water is added to the mixture, and the aqueous layer is separated.[11]

[12]

Dichloroethane is distilled off to obtain 2,4,5-trichloropyrimidine.[11][12]

Synthesis Workflow Diagram
The following diagram illustrates the synthesis of 2,4,5-trichloropyrimidine from 5-

chlorouracil.

Starting Material

Chlorination Workup & Purification Final Product
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Caption: Synthesis workflow for 2,4,5-Trichloropyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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